1-(3-phenoxybenzyl)piperidine

• IUPAC Name: 1-[(3-phenoxyphenyl)methyl]piperidine
• InChI: InChI=1S/C18H21NO/c1-3-9-17(10-4-1)20-18-11-7-8-16(14-18)15-19-12-5-2-6-13-19/h1,3-4,7-11,14H,2,5-6,12-13,15H2
• InChI Key: MCEZLRUOGAVHFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC(=CC=C2)OC3=CC=CC=C3
• Molecular Formula: C18H21NO
• Molecular Weight: 267.4 g/mol

Description

1-(3-phenoxybenzyl)piperidine, also known as PBZP, is a chemical compound that has gained attention in the scientific community for its potential use as a pharmacological tool. PBZP is a piperidine derivative that is structurally similar to other compounds that have been used in the development of drugs for various medical conditions. In

Mechanism of Action

The mechanism of action of 1-(3-phenoxybenzyl)piperidine is not fully understood, but it is thought to act as a partial agonist of the dopamine D2 receptor. This means that it can activate the receptor to a certain extent, but not fully, leading to a moderate increase in dopamine release. 1-(3-phenoxybenzyl)piperidine has also been shown to inhibit the reuptake of dopamine, leading to a further increase in dopamine levels in the brain.
Biochemical and Physiological Effects:
1-(3-phenoxybenzyl)piperidine has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which can lead to increased locomotor activity and reward-seeking behavior. 1-(3-phenoxybenzyl)piperidine has also been shown to increase the release of other neurotransmitters such as norepinephrine and serotonin, which can have a range of effects on mood and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-phenoxybenzyl)piperidine in lab experiments is its selectivity for the dopamine D2 receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of using 1-(3-phenoxybenzyl)piperidine is its potential for off-target effects. 1-(3-phenoxybenzyl)piperidine has been shown to bind to other receptors in addition to the dopamine D2 receptor, which can complicate interpretation of experimental results.

Future Directions

For research on 1-(3-phenoxybenzyl)piperidine include the development of more selective and potent compounds, the study of the role of the dopamine D2 receptor in neurological and psychiatric disorders, and the development of new therapeutic agents for these disorders.

Synthesis Methods

The synthesis of 1-(3-phenoxybenzyl)piperidine involves the reaction of 3-phenoxybenzyl chloride with piperidine in the presence of a base such as sodium hydroxide or potassium carbonate. The resulting product is purified through recrystallization to obtain a white crystalline solid with a melting point of 92-94°C.

Scientific Research Applications

1-(3-phenoxybenzyl)piperidine has been studied for its potential use as a pharmacological tool in various scientific research applications. One such application is in the study of the dopamine D2 receptor. 1-(3-phenoxybenzyl)piperidine has been shown to bind selectively to the D2 receptor, making it a useful tool for studying the role of this receptor in various physiological and pathological processes.